Cas no 2171868-69-0 (5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2171868-69-0
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 5566097
• PubChem ID: 165593211
• Update Time: 2025-06-09

5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 2171868-69-0
• EN300-1593051

• Inchi： 1S/C11H17N3O3/c1-7(5-6-15)14-10(8-3-2-4-8)9(11(16)17)12-13-14/h7-8,15H,2-6H2,1H3,(H,16,17)
• InChI Key： CFLYHPDUMNQIHH-UHFFFAOYSA-N
• SMILES： OCCC(C)N1C(=C(C(=O)O)N=N1)C1CCC1

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88.2Ų

Additional information on 5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 2171868-69-0)

5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2171868-69-0, belongs to a class of molecules known for their involvement in various biochemical pathways. The presence of a triazole ring and a cyclobutyl substituent makes it an intriguing candidate for further investigation.

The triazole moiety is particularly noteworthy as it is commonly found in a wide range of bioactive molecules, including antifungals and antivirals. The hydroxybutan-2-yl group attached to the triazole ring introduces a hydrophilic character to the molecule, which can influence its solubility and interactions with biological targets. These structural features make 5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid a promising candidate for drug discovery and development.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry. The triazole ring is known for its ability to stabilize reactive intermediates and enhance binding affinity to biological targets. In particular, the 5-cyclobutyl substituent adds rigidity to the molecule, which can improve its pharmacokinetic properties. This combination of features has led researchers to explore the potential of this compound in various therapeutic areas.

One of the most exciting aspects of 5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid is its potential role in inflammatory diseases. The hydroxybutan-2-yl group has been shown to modulate inflammatory pathways by interacting with specific enzymes and receptors. Preliminary studies suggest that this compound may have anti-inflammatory effects comparable to existing therapies but with potentially fewer side effects. This makes it an attractive option for further development.

Another area of interest is the compound's potential application in antimicrobial therapy. The triazole ring has demonstrated activity against a variety of microorganisms, including bacteria and fungi. The structural modifications present in 5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid may enhance its efficacy against resistant strains, providing a new tool in the fight against infections.

The synthesis of this compound involves several key steps that highlight its complexity and the expertise required to produce it on an industrial scale. The introduction of the cyclobutyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the hydroxybutan-2-yl moiety necessitates careful selection of reagents and catalysts to achieve optimal results. These synthetic challenges underscore the importance of advanced chemical techniques in the development of novel pharmaceuticals.

In conclusion, 5-cyclobutyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2171868-69-0) is a structurally fascinating compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a valuable tool for researchers exploring new therapeutic strategies. As further studies continue to uncover its biological activities and mechanisms of action, this compound is poised to play a crucial role in the development of next-generation drugs.